Cas no 2172372-60-8 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopropane-1-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopropane-1-carboxylic acid
• CAS No: 2172372-60-8
• MF: C₂₄H₂₄N₂O₆
• MW: 436.457166671753
• CID: 6258568
• PubChem ID: 165816693
• Update Time: 2025-05-22

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopropane-1-carboxylic acid
• 2172372-60-8
• EN300-1487638
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-amido]cyclopropane-1-carboxylic acid

• Inchi： 1S/C24H24N2O6/c27-21(26-24(9-10-24)22(28)29)19-11-31-13-20(19)25-23(30)32-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-20H,9-13H2,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： ZSAMLBGNKSSNNK-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)C(NC1(C(=O)O)CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.16343649g/mol
• Monoisotopic Mass: 436.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopropane-1-carboxylic acid

Research Brief on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopropane-1-carboxylic acid (CAS: 2172372-60-8)

In recent years, the compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopropane-1-carboxylic acid (CAS: 2172372-60-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and as a building block for novel therapeutics. The presence of both fluorenylmethoxycarbonyl (Fmoc) and cyclopropane moieties makes it a versatile candidate for various synthetic and biological applications.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and reactivity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the compound's role as a key intermediate in the synthesis of peptide-based drugs, particularly those targeting protease enzymes. The Fmoc group, a well-known protecting group in peptide chemistry, ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, while the cyclopropane ring introduces conformational constraints that can enhance binding affinity and metabolic stability.

Further investigations into the biological activity of derivatives of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopropane-1-carboxylic acid have revealed promising results. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated that analogs of this compound exhibit potent inhibitory effects against a specific class of viral proteases, suggesting potential applications in antiviral therapy. The study also noted that the cyclopropane moiety contributes to reduced off-target effects, a critical factor in drug development.

In addition to its therapeutic potential, this compound has also been explored for its utility in chemical biology tools. Researchers have utilized it as a probe to study enzyme-substrate interactions, leveraging its fluorescent properties (derived from the Fmoc group) for real-time monitoring. A 2024 study in ACS Chemical Biology described its use in profiling the activity of cysteine proteases, providing insights into enzyme kinetics and inhibitor design.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as solubility in aqueous systems and scalability of synthesis need to be addressed. However, ongoing research efforts, including computational modeling and structure-activity relationship (SAR) studies, are expected to overcome these hurdles. The compound's unique combination of structural features and functional groups positions it as a valuable asset in the toolkit of medicinal chemists and chemical biologists.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-amidocyclopropane-1-carboxylic acid (CAS: 2172372-60-8) represents a promising avenue for drug discovery and chemical biology. Its applications span from peptide synthesis to antiviral therapy, with ongoing research continually uncovering new potentials. As synthetic methodologies improve and biological studies advance, this compound is poised to play a pivotal role in the development of next-generation therapeutics and research tools.